Cas no 69114-85-8 (1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)-)

• Product Name: 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)-
• CAS No: 69114-85-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 518566
• PubChem ID: 13020411
• Update Time: 2025-04-19

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)-
• 5-phenylmethoxy-2,3-dihydro-1,4-benzodioxine-8-carboxylic acid
• 8-benzyloxy-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid
• 8-(benzyloxy)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• EINECS 273-875-1
• 1,4-Benzodioxin-5-carboxylic acid, 2,3-dihydro-8-(phenylmethoxy)-
• 69114-85-8
• 2,3-Dihydro-8-(phenylmethoxy)-1,4-benzodioxin-5-carboxylic acid
• SCHEMBL11364584
• DTXSID80219178
• ATS7VD357P
• NS00036804

• Inchi： 1S/C16H14O5/c17-16(18)12-6-7-13(15-14(12)19-8-9-20-15)21-10-11-4-2-1-3-5-11/h1-7H,8-10H2,(H,17,18)
• InChI Key： NYUOYBBDYFPVSL-UHFFFAOYSA-N
• SMILES： O1CCOC2C(C(=O)O)=CC=C(C1=2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 2.6

Experimental Properties

• Density: 1.327
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.613
• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes